6-Bromo-3-chlorobenzo[b]thiophene

• IUPAC Name: 6-bromo-3-chloro-1-benzothiophene
• InChI: InChI=1S/C8H4BrClS/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4H
• InChI Key: SASFKCMCNKCEQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SC=C2Cl
• Molecular Formula: C8H4BrClS
• Molecular Weight: 247.54 g/mol

Description

6-Bromo-3-chlorobenzo[b]thiophene is a useful research compound. Its molecular formula is C8H4BrClS and its molecular weight is 247.54 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Angiotension II Antagonist : The compound 6-Bromo-3-chlorobenzo[b]thiophene has been used in the synthesis of the angiotension II antagonist, SK&F 106686. This process involved a unique phase transfer catalyzed bromoethylation (Pridgen et al., 1998).

• Formation of Amino-, Guanidino-, and Ureido-Compounds : Research has shown that 6-Bromo-3-chlorobenzo[b]thiophene can be converted into related amino-, guanidino-, and ureido-compounds, expanding its potential applications in organic synthesis (Chapman et al., 1972).

• Synthesis of Diverse Halogenated Compounds : A study demonstrated the synthesis of various halogenated benzo[b]thiophenes, including (bromo)(chloro)(iodo)benzo[b]thiophenes, from related halogenated benzene derivatives. This research contributes to the understanding of the compound's versatility in producing diverse halogenated structures (Mikami et al., 2019).

• Use in Preparing Analogs of Thiophene : Another study showed that 6-Bromo-3-chlorobenzo[b]thiophene could be used to prepare analogs of thiophene, which are important in various chemical processes (Chou & Tsai, 1991).

• Production of Polyfunctionalized Thiophenes and Enediynes : Research has explored the ring-opening reactions of lithiated 6-Bromo-3-chlorobenzo[b]thiophene derivatives, leading to new routes for synthesizing polyfunctionalized thiophenes and enediynes, which have potential applications in various fields including materials science (Fuller et al., 1999).